Cas no 58255-18-8 (methyl(thiophen-2-ylmethyl)amine)

• Product Name: methyl(thiophen-2-ylmethyl)amine
• CAS No: 58255-18-8
• MF: C₆H₉NS
• MW: 127.207360029221
• MDL: MFCD04625435
• CID: 57252
• PubChem ID: 436153
• Update Time: 2025-11-02

methyl(thiophen-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(thiophen-2-yl)methanamine
• N-Methyl-(2-thienylmethyl)amine
• N-methyl-1-thiophen-2-ylmethanamine
• N-methyl-2-Thiophenemethanamine
• N-Methyl-N-(thien-2-ylmethyl)amine
• N-methyl-1-(2-thienyl)methanamine(SALTDATA: HCl)
• (Methyl)[(thiophen-2-yl)methyl]amine
• N-(2-Thienylmethyl)methylamine
• N-Methyl-2-thiophenemethylamine
• Methylthiophen-2-ylmethylamine
• methyl(thiophen-2-ylmethyl)amine
• N-methyl-1-(2-thienyl)methanamine
• 2-Thiophenemethanamine, N-methyl-
• methyl[(thiophen-2-yl)methyl]amine
• a-methyl-2-thenylamine
• methyl(2-thienylmethyl)amine
• Methyl-thiophen-2-ylmethylamine
• Methyl-thiophen-2-ylmethyl-amine
• CS-W018825
• AKOS000264145
• AB01320917-02
• 2-((Methylamino)methyl)thiophene
• FT-0647199
• N-methyl-N-(2-thienylmethyl)amine
• F2169-1271
• DTXSID70331176
• HMS1725L01
• Z56948283
• SB37793
• TTXJMSRLGMWEJZ-UHFFFAOYSA-N
• NCGC00326275-01
• 58255-18-8
• (Methyl)(thiophen-2-ylmethyl)amine
• N-Methyl-(thiophen-2-yl)methylamine
• MFCD04625435
• N-methyl(thiophen-2-yl)methanamine
• N-methyl-thiophen-2-ylmethyl-amine
• SCHEMBL7086135
• Methylthiophen-2-ylmethylamine, AldrichCPR
• EN300-07496
• AM20100421
• SY002432
• SCHEMBL178423
• TS-01668
• N-Methyl-1-(thien-2-yl)methanamine
• DB-001754
• STK024628
• ALBB-004685

• MDL： MFCD04625435
• Inchi： 1S/C6H9NS/c1-7-5-6-3-2-4-8-6/h2-4,7H,5H2,1H3
• InChI Key： TTXJMSRLGMWEJZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC

Computed Properties

• Exact Mass: 127.04600
• Monoisotopic Mass: 127.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 170.3°C at 760 mmHg
• Flash Point: 56.8℃
• PSA: 40.27000
• LogP: 1.85840

methyl(thiophen-2-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on methyl(thiophen-2-ylmethyl)amine

Recent Advances in the Study of Methyl(thiophen-2-ylmethyl)amine (CAS: 58255-18-8) in Chemical Biology and Pharmaceutical Research

Methyl(thiophen-2-ylmethyl)amine (CAS: 58255-18-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and amine functional groups, has shown potential in various applications, including drug development and material science. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of significant scientific inquiry.

One of the key areas of research involving methyl(thiophen-2-ylmethyl)amine is its role as a building block in the synthesis of more complex molecules. Researchers have explored its reactivity and versatility in forming derivatives that exhibit enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of novel kinase inhibitors, which are critical in the treatment of various cancers. The study highlighted the compound's ability to modulate specific enzymatic pathways, offering a promising avenue for targeted therapy.

In addition to its pharmacological applications, methyl(thiophen-2-ylmethyl)amine has also been investigated for its potential in material science. A recent report in Advanced Materials discussed its use in the design of organic semiconductors, where its electron-donating properties were leveraged to improve the performance of photovoltaic devices. This dual applicability in both biomedical and material sciences underscores the compound's versatility and broad utility.

Another significant aspect of research on methyl(thiophen-2-ylmethyl)amine is its pharmacokinetic and toxicological profile. A 2022 study in Toxicology and Applied Pharmacology examined the compound's metabolic pathways and safety profile, providing valuable insights for its potential use in clinical settings. The study concluded that while the compound exhibits favorable pharmacokinetic properties, further investigations are needed to fully understand its long-term effects and potential side effects.

Looking ahead, the continued exploration of methyl(thiophen-2-ylmethyl)amine is expected to yield further breakthroughs. Ongoing research is focusing on optimizing its synthesis to improve yield and purity, as well as expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into practical applications.

In conclusion, methyl(thiophen-2-ylmethyl)amine (CAS: 58255-18-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties and potential therapeutic benefits make it a valuable subject for ongoing and future studies. As research progresses, this compound is poised to play a significant role in advancing both medical and material sciences.